Cas no 1159607-50-7 (1-(Chloromethyl)-2-fluoro-4-nitrobenzene)

1-(Chloromethyl)-2-fluoro-4-nitrobenzene is a fluorinated nitroaromatic compound with a reactive chloromethyl substituent, making it a versatile intermediate in organic synthesis. Its structure combines electrophilic (nitro and chloromethyl groups) and aromatic fluorine substitution, enabling selective functionalization in pharmaceutical and agrochemical applications. The presence of both electron-withdrawing groups enhances reactivity in nucleophilic substitution and cross-coupling reactions. The fluorine atom can influence metabolic stability and binding affinity in bioactive molecules. This compound is particularly valuable for constructing complex scaffolds due to its orthogonal reactivity. High purity grades ensure consistent performance in research and industrial processes. Proper handling is required due to its potential lachrymatory and irritant properties.

1-(Chloromethyl)-2-fluoro-4-nitrobenzene structure

1159607-50-7 structure

Product Name:1-(Chloromethyl)-2-fluoro-4-nitrobenzene

CAS No:1159607-50-7

MF:C₇H₅ClFNO₂

MW:189.571504354477

MDL:MFCD11110171

CID:1024362

PubChem ID:55264389

Update Time:2025-05-28

1-(Chloromethyl)-2-fluoro-4-nitrobenzene Chemical and Physical Properties

Names and Identifiers

- 1-(Chloromethyl)-2-fluoro-4-nitrobenzene
- AK-98657
- ANW-66752
- chloromethylfluoronitrobenzene
- CTK8C1478
- KB-215708
- RP11228
- X2957
- MFCD11110171
- 1159607-50-7
- SCHEMBL20560318
- GF-0710
- DB-021893
- Benzene, 1-(chloromethyl)-2-fluoro-4-nitro-
- AKOS006306408
- EN300-1985354
- J-503534
- DTXSID80717088
- DTXCID00667834
- MDL： MFCD11110171
- Inchi： 1S/C7H5ClFNO2/c8-4-5-1-2-6(10(11)12)3-7(5)9/h1-3H,4H2
- InChI Key： HIDSJCQJOQDPEO-UHFFFAOYSA-N
- SMILES： ClCC1C=CC(=CC=1F)[N+](=O)[O-]

Computed Properties

Exact Mass: 188.9992843g/mol
Monoisotopic Mass: 188.9992843g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Heavy Atom Count: 12
Rotatable Bond Count: 2
Complexity: 173
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.2
Topological Polar Surface Area: 45.8Å²

1-(Chloromethyl)-2-fluoro-4-nitrobenzene Pricemore >>

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